![molecular formula C14H10Br2N2O4 B1237193 N-[(E)-(4,5-dibromofuran-2-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B1237193.png)
N-[(E)-(4,5-dibromofuran-2-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Overview
Description
N-[(4,5-dibromo-2-furanyl)methylideneamino]-2,3-dihydro-1,4-benzodioxin-6-carboxamide is a benzodioxine.
Scientific Research Applications
Antibacterial and Antifungal Agents
Several studies have demonstrated the potential of compounds structurally similar to N-[(E)-(4,5-dibromofuran-2-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in acting as antibacterial and antifungal agents. For instance, Abbasi et al. (2020) synthesized a variety of N-substituted benzodioxinyl benzene sulfonamide derivatives and found some of these compounds to possess significant antibacterial and antifungal potential. A compound in this series exhibited strong antimicrobial effects with low hemolytic activity, indicating its potential as a safe and effective therapeutic agent (Abbasi et al., 2020).
Anti-Inflammatory and Analgesic Agents
Another research avenue for similar compounds includes their application as anti-inflammatory and analgesic agents. Abu-Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds were found to inhibit cyclooxygenase enzymes effectively, showing significant anti-inflammatory and analgesic activities. This research suggests the potential for benzodioxin derivatives in developing new therapeutic agents for inflammation and pain relief (Abu-Hashem et al., 2020).
Enantiospecific Synthesis
Compounds structurally related to N-[(E)-(4,5-dibromofuran-2-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-6-carboxamide also show promise in enantiospecific synthesis, a critical process in creating specific drug molecules. Mishra et al. (2016) described the use of an indole-3-acetamide hydrolase from Alcaligenes faecalis subsp. parafaecalis in the efficient preparation of enantiomers of chiral building blocks like 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid. These enantiomers are valuable for the enantiospecific synthesis of therapeutic agents, indicating the importance of benzodioxin derivatives in the pharmaceutical industry (Mishra et al., 2016).
properties
Molecular Formula |
C14H10Br2N2O4 |
|---|---|
Molecular Weight |
430.05 g/mol |
IUPAC Name |
N-[(E)-(4,5-dibromofuran-2-yl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
InChI |
InChI=1S/C14H10Br2N2O4/c15-10-6-9(22-13(10)16)7-17-18-14(19)8-1-2-11-12(5-8)21-4-3-20-11/h1-2,5-7H,3-4H2,(H,18,19)/b17-7+ |
InChI Key |
NBSXJRVUFKLMBN-REZTVBANSA-N |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)N/N=C/C3=CC(=C(O3)Br)Br |
SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NN=CC3=CC(=C(O3)Br)Br |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NN=CC3=CC(=C(O3)Br)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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